Cas no 69779-62-0 (4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3-ethylidene-7-oxo-, [2R-(2a,3Z,5a)]- (9CI))

• Product Name: 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3-ethylidene-7-oxo-, [2R-(2a,3Z,5a)]- (9CI)
• CAS No: 69779-62-0
• MF: C₈H₉NO₄
• MW: 183.161362409592
• CID: 505381
• PubChem ID: 6443840
• Update Time: 2025-04-19

4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3-ethylidene-7-oxo-, [2R-(2a,3Z,5a)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Oxa-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3-ethylidene-7-oxo-, [2R-(2a,3Z,5a)]- (9CI)
• (3Z)-3-ethylidene-7-oxo-4-oxa-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 9-deoxyclavulanic acid
• 69779-62-0
• SCHEMBL13976915
• 9-Deocla
• 4-Oxa-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 3-ethylidene-7-oxo-, (2R-(2alpha,3Z,5alpha))-

• Inchi： 1S/C8H9NO4/c1-2-4-7(8(11)12)9-5(10)3-6(9)13-4/h2,6-7H,3H2,1H3,(H,11,12)/b4-2-
• InChI Key： NANZRLBCRZGDHH-RQOWECAXSA-N
• SMILES： O1/C(=C\C)/C(C(=O)O)N2C(CC12)=O

Computed Properties

• Exact Mass: 183.05317
• Monoisotopic Mass: 183.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 442.3°C at 760 mmHg
• Flash Point: 221.3°C
• Refractive Index: 1.6
• PSA: 66.84